5'-Hydroxyequol
Description
5’-Hydroxyequol belongs to the class of organic compounds known as isoflavanols. These are polycyclic compounds containing a hydroxylated isoflavan skeleton . It is a natural microbial metabolite of isoflavone genistein .
Synthesis Analysis
Several regiospecific enantiomers of hydroxy- (S)-equol (HE) were enzymatically synthesized from daidzein and genistein using consecutive reduction (four daidzein-to-equol–converting reductases) and oxidation (4-hydroxyphenylacetate 3-monooxygenase, HpaBC) . Monooxygenases exhibiting high activity and differing regioselectivity for the dietary isoflavone metabolite equol were discovered among enzymes in the HpaBC family by a genome mining approach .
Molecular Structure Analysis
The molecular formula of 5’-Hydroxyequol is C15H14O4 . The exact mass is 258.089208931 . The SMILES representation is OC1=CC=C(C=C1)C1COC2=CC(O)=CC(O)=C2C1 .
Chemical Reactions Analysis
Monooxygenases exhibiting high activity and differing regioselectivity for the dietary isoflavone metabolite equol were discovered among enzymes in the HpaBC family by a genome mining approach. These enzymes enabled the one-step product-selective synthesis of 3′- and 6-hydroxyequols from equol and molecular oxygen .
Physical And Chemical Properties Analysis
The molecular weight of 5’-Hydroxyequol is 258.27 . The elemental analysis shows that it contains C, 69.76; H, 5.46; O, 24.78 .
Mechanism of Action
While many more bacteria are involved in the related intermediate process of equol production, such as conversion of daidzin to daidzein, or genistein to 5-Hydroxyequol, the bacteria that achieve the complete conversion of daidzein to (S)-equol, include: Adlercreutzia equolifaciens; Asaccharobacter celatus AHU1763; Bacteroides ovatus .
properties
CAS RN |
65998-44-9 |
|---|---|
Product Name |
5'-Hydroxyequol |
Molecular Formula |
C₁₅H₁₄O₄ |
Molecular Weight |
258.27 |
synonyms |
Isoflavan-4’,5,7-triol; 3,4-dihydro-3-(4-Hydroxyphenyl)-2H-1-benzopyran-5,7-diol; 3-(4-Hydroxyphenyl)chroman-5,7-diol |
Origin of Product |
United States |
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